N-(4-chlorophenyl)-2-((4-(2-((4-methoxy-3-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-methoxy-3-methylphenyl)acetamide
• InChI: InChI=1S/C21H20ClN3O3S2/c1-13-9-16(7-8-18(13)28-2)24-19(26)10-17-11-29-21(25-17)30-12-20(27)23-15-5-3-14(22)4-6-15/h3-9,11H,10,12H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: BGHBESRWVUYURU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H20ClN3O3S2
• Molecular Weight: 462.0 g/mol

Description

N-(4-chlorophenyl)-2-((4-(2-((4-methoxy-3-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S2 and its molecular weight is 461.98. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((4-(2-((4-methoxy-3-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((4-(2-((4-methoxy-3-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research on similar compounds has shown antimicrobial potential against a range of bacterial and fungal strains. For instance, the study of formazans derived from a Mannich base as antimicrobial agents suggests a pathway for developing compounds with moderate antimicrobial activity (Sah, Bidawat, Seth, & Gharu, 2014). Moreover, derivatives of rhodanine-3-acetic acid have been evaluated for their antimicrobial properties, showing significant activity against Mycobacterium tuberculosis, indicating the potential for similar compounds to serve as frameworks for new antimicrobial agents (Krátký, Vinšová, & Stolaříková, 2017).

Synthesis of Novel Derivatives

The synthesis of novel chemical derivatives holds importance for expanding the chemical space for drug discovery and other applications. Research into synthesizing new 2-(4-aminophenyl)benzothiazole derivatives for antitumor activity showcases the potential for chemical modifications to enhance biological activity (Yurttaş, Tay, & Demirayak, 2015). Similarly, the design and synthesis of thiazolidinone and acetidinone derivatives for antimicrobial activity demonstrate the application of chemical synthesis in generating compounds with desired biological properties (Mistry, Desai, & Intwala, 2009).

Pharmacological Evaluation

Pharmacological evaluation of synthesized compounds is crucial for identifying their therapeutic potential. Studies like the pharmacological evaluation of pyrazolines based thiazolidin-4-one derivatives for anticancer and HIV activities underline the significance of testing new compounds for various biological activities (Patel, Gor, Patel, & Shah, 2013). This area of research is vital for the discovery of new drugs and understanding their mechanisms of action.